Cas no 1187928-61-5 (7-Bromo-benzothiazole-2-carboxylic acid methyl ester)

• Product Name: 7-Bromo-benzothiazole-2-carboxylic acid methyl ester
• CAS No: 1187928-61-5
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• MDL: MFCD12913875
• CID: 848446
• Update Time: 2025-05-21

7-Bromo-benzothiazole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 7-bromo-, methyl ester
• 7-BROMO-BENZOTHIAZOLE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 7-bromobenzo[d]thiazole-2-carboxylate
• methyl 7-bromo-1,3-benzothiazole-2-carboxylate
• 7-Bromo-benzothiazole-2-carboxylic acid methyl ester

• MDL： MFCD12913875
• Inchi： 1S/C9H6BrNO2S/c1-13-9(12)8-11-6-4-2-3-5(10)7(6)14-8/h2-4H,1H3
• InChI Key： USBXZUVLEVRRPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 356.6±34.0 °C at 760 mmHg
• Flash Point: 169.5±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-Bromo-benzothiazole-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 7-Bromo-benzothiazole-2-carboxylic acid methyl ester

Introduction to 7-Bromo-benzothiazole-2-carboxylic acid methyl ester (CAS No. 1187928-61-5)

7-Bromo-benzothiazole-2-carboxylic acid methyl ester (CAS No. 1187928-61-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzothiazole core and a methyl ester functional group. These characteristics make it an attractive building block for the synthesis of more complex molecules and potential drug candidates.

The benzothiazole moiety is a well-known heterocyclic system that has gained considerable attention due to its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the bromine atom in the 7-position of the benzothiazole ring adds further versatility to the molecule, as bromine can serve as a useful handle for subsequent chemical transformations, such as cross-coupling reactions and palladium-catalyzed reactions.

The methyl ester group in 7-Bromo-benzothiazole-2-carboxylic acid methyl ester provides additional reactivity and functionalization opportunities. This group can be readily hydrolyzed to the corresponding carboxylic acid, which can then be further modified through various chemical reactions, such as amidation, esterification, and condensation. These modifications can lead to the development of novel compounds with enhanced biological activities and improved pharmacological profiles.

Recent studies have highlighted the potential of benzothiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain benzothiazole derivatives exhibit potent anticancer activity against multiple cancer cell lines. The brominated substituent in 7-Bromo-benzothiazole-2-carboxylic acid methyl ester has been shown to enhance the potency and selectivity of these compounds, making them promising candidates for further drug development.

In addition to its potential in cancer therapy, 7-Bromo-benzothiazole-2-carboxylic acid methyl ester has also been explored for its antimicrobial properties. Research published in the European Journal of Medicinal Chemistry reported that benzothiazole derivatives with bromine substituents exhibit strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding underscores the broad-spectrum utility of this compound in addressing antibiotic-resistant infections.

The synthetic accessibility of 7-Bromo-benzothiazole-2-carboxylic acid methyl ester is another factor contributing to its widespread use in research laboratories. The compound can be synthesized through a series of well-established chemical reactions, including condensation, cyclization, and bromination steps. These synthetic routes are robust and scalable, making it feasible to produce large quantities of the compound for both academic and industrial applications.

In conclusion, 7-Bromo-benzothiazole-2-carboxylic acid methyl ester (CAS No. 1187928-61-5) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an ideal starting material for the development of novel bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the scientific community.